Cas no 2202499-74-7 (N-({4-[3-(morpholine-4-sulfonyl)piperidine-1-carbonyl]phenyl}methyl)prop-2-enamide)

• Product Name: N-({4-[3-(morpholine-4-sulfonyl)piperidine-1-carbonyl]phenyl}methyl)prop-2-enamide
• CAS No: 2202499-74-7
• MF: C₂₀H₂₇N₃O₅S
• MW: 421.510483980179
• CID: 6502666
• PubChem ID: 145890343
• Update Time: 2025-05-30

N-({4-[3-(morpholine-4-sulfonyl)piperidine-1-carbonyl]phenyl}methyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-({4-[3-(morpholine-4-sulfonyl)piperidine-1-carbonyl]phenyl}methyl)prop-2-enamide
• 2202499-74-7
• N-[[4-(3-Morpholin-4-ylsulfonylpiperidine-1-carbonyl)phenyl]methyl]prop-2-enamide
• Z1625916854
• EN300-26607710

• Inchi： 1S/C20H27N3O5S/c1-2-19(24)21-14-16-5-7-17(8-6-16)20(25)22-9-3-4-18(15-22)29(26,27)23-10-12-28-13-11-23/h2,5-8,18H,1,3-4,9-15H2,(H,21,24)
• InChI Key： YZHIUKNLSWRESG-UHFFFAOYSA-N
• SMILES： S(C1CN(C(C2C=CC(CNC(C=C)=O)=CC=2)=O)CCC1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 421.16714214g/mol
• Monoisotopic Mass: 421.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 104Ų

Additional information on N-({4-[3-(morpholine-4-sulfonyl)piperidine-1-carbonyl]phenyl}methyl)prop-2-enamide

Exploring the Potential of N-{[3-(Morpholine-4-Sulfonyl)Piperidine-1-Carbonyl]Phenyl}Methyl Propargyl Amide in Modern Chemical Research

The compound with CAS No 2202499747, known as N-{[3-(Morpholine-4-Sulfonyl)Piperidine-1-Carbonyl]Phenyl}Methyl Propargyl Amide, has emerged as a significant molecule in contemporary chemical research. This compound, characterized by its complex structure and unique functional groups, has garnered attention for its potential applications in various fields, including pharmaceuticals and materials science.

Recent studies have highlighted the importance of sulfonamides like Morpholine in drug design due to their ability to enhance bioavailability and stability. The integration of a Piperidine ring further enhances the compound's versatility, offering a platform for diverse chemical modifications. Researchers have demonstrated that this compound exhibits promising pharmacokinetic properties, making it a candidate for drug delivery systems.

Moreover, the presence of a Propargyl group introduces additional reactivity, enabling the formation of stable carbon-carbon bonds through click chemistry reactions. This feature has been exploited in the synthesis of advanced materials and nanomaterials, where precise control over molecular architecture is crucial.

Recent advancements in computational chemistry have allowed for detailed modeling of this compound's interactions within biological systems. These simulations suggest potential applications in targeting specific proteins or enzymes, opening avenues for therapeutic interventions.

In conclusion, N-{[3-(Morpholine-4-Sulfonyl)Piperidine-1-Carbonyl]Phenyl}Methyl Propargyl Amide stands at the forefront of chemical innovation, with its structure offering multiple avenues for exploration and application across various scientific domains.